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Compound of Interest

Compound Name: D-Glucose-1,6-13C2

Cat. No.: B3427774 Get Quote

Essential Safety and Handling Guide for D-
Glucose-1,6-13C2
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling D-Glucose-1,6-13C2. Adherence to these

procedures is essential for maintaining a safe laboratory environment and ensuring proper

disposal.

Personal Protective Equipment (PPE)
When handling D-Glucose-1,6-13C2, appropriate personal protective equipment must be worn

to minimize exposure and ensure safety. The following table summarizes the recommended

PPE.
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Protection Type Recommended Equipment Specifications & Notes

Eye/Face Protection
Safety glasses with side

shields or safety goggles

Must conform to EN 166 (EU)

or NIOSH (US) standards.[1] A

face shield may be required for

tasks with a high risk of

splashing.

Hand Protection Disposable nitrile gloves

Provides protection against

incidental contact.[2] For

prolonged contact, consider

double-gloving or wearing

more robust chemical-resistant

gloves.

Body Protection Laboratory coat

A fire-resistant lab coat is

recommended.[1][3] Ensure it

is clean and fully buttoned.

Respiratory Protection N95 respirator or equivalent

Required when handling the

powder in poorly ventilated

areas or when dust formation

is likely.[4]

Operational Plan: Handling and Storage
Handling:

Ventilation: Always handle D-Glucose-1,6-13C2 in a well-ventilated area, such as a

chemical fume hood, to minimize inhalation of dust particles.

Preventing Dust Formation: This compound is a powder, and care should be taken to avoid

generating dust. Combustible dust may form with further processing.

Hygiene Measures: Practice good industrial hygiene. Wash hands thoroughly with soap and

water after handling and before eating, drinking, or smoking.

Storage:
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Conditions: Store in a tightly sealed container in a dry and well-ventilated place. Keep away

from moisture and direct sunlight.

Temperature: Room temperature storage is recommended.

Incompatible Materials: Avoid contact with strong oxidizing agents.

Accidental Release Measures
In the event of a spill:

Avoid Dust Generation: Do not use dry sweeping methods that could aerosolize the powder.

Containment: Carefully sweep or shovel the spilled material into a suitable, labeled container

for disposal.

Ventilation: Ensure the area is well-ventilated.

PPE: Wear the appropriate personal protective equipment as outlined above during cleanup.

Disposal Plan
D-Glucose-1,6-13C2 is not classified as a hazardous substance, but it should be disposed of

as chemical waste.

Step-by-Step Disposal Protocol:

Containerization: Place the waste D-Glucose-1,6-13C2 in a clearly labeled and sealed

container. The label should include the full chemical name.

Waste Segregation: Store the waste container with other non-hazardous solid chemical

waste.

Professional Disposal: Arrange for a licensed professional waste disposal service to collect

and dispose of the chemical waste. Contact your institution's Environmental Health and

Safety (EHS) department for specific procedures.
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Documentation: Maintain a record of the disposed chemical, including the quantity and date

of disposal, in your laboratory's chemical inventory or waste log.

Workflow for Handling and Disposal

Handling Protocol

Disposal Protocol

Don Appropriate PPE

Handle in Well-Ventilated Area

Weigh/Use Compound

Store in Tightly Sealed Container Place Waste in Labeled Container

Generate Waste

Segregate with Non-Hazardous Waste

Contact EHS for Pickup

Document Disposal
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Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of D-Glucose-1,6-13C2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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